Cas no 1019852-05-1 (ethyl 3-(piperidin-3-yl)propanoate hydrochloride)

• Product Name: ethyl 3-(piperidin-3-yl)propanoate hydrochloride
• CAS No: 1019852-05-1
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 4567924
• PubChem ID: 71756985
• Update Time: 2025-10-28

ethyl 3-(piperidin-3-yl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-PIPERIDIN-3-YLPROPANOATE
• 3-piperidinepropanoic acid, ethyl ester
• ethyl 3-(piperidin-3-yl)propanoate hydrochloride
• 3-Piperidinepropanoic acid, ethyl ester, hydrochloride
• Ethyl 3-piperidin-3-ylpropanoate hydrochloride
• EN300-115808
• 1019852-05-1
• AKOS026743279
• ethyl 3-piperidin-3-ylpropanoate;hydrochloride
• ethyl3-(piperidin-3-yl)propanoatehydrochloride

• MDL： MFCD22566022
• Inchi： 1S/C10H19NO2/c1-2-13-10(12)6-5-9-4-3-7-11-8-9/h9,11H,2-8H2,1H3
• InChI Key： DPBSXYRJZFUOIL-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCC1CCCNC1

Computed Properties

• Exact Mass: 221.1182566g/mol
• Monoisotopic Mass: 221.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 3-(piperidin-3-yl)propanoate hydrochloride

Comprehensive Overview of Ethyl 3-(piperidin-3-yl)propanoate Hydrochloride (CAS No. 1019852-05-1)

Ethyl 3-(piperidin-3-yl)propanoate hydrochloride (CAS No. 1019852-05-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its piperidine backbone and ester functional group, is widely utilized in the development of novel therapeutic agents. Its unique structural features make it a valuable intermediate in the synthesis of central nervous system (CNS) targeting molecules, which aligns with current trends in neuroscience and drug discovery.

The growing interest in neuroactive compounds and small molecule modulators has propelled the demand for ethyl 3-(piperidin-3-yl)propanoate hydrochloride. Researchers are particularly intrigued by its potential applications in addressing neurodegenerative disorders, such as Alzheimer's and Parkinson's diseases. These conditions are among the most searched topics in medical and scientific communities, reflecting the urgent need for innovative treatments. The compound's piperidine moiety is a common pharmacophore in drugs targeting G-protein-coupled receptors (GPCRs), which are pivotal in neurotransmission.

From a chemical perspective, ethyl 3-(piperidin-3-yl)propanoate hydrochloride exhibits a molecular weight of 221.72 g/mol and a purity typically exceeding 98%. Its solubility in water and polar organic solvents enhances its versatility in laboratory settings. The hydrochloride salt form ensures stability and facilitates handling, making it a preferred choice for high-throughput screening (HTS) and medicinal chemistry applications. These attributes are critical for researchers exploring structure-activity relationships (SAR) in drug design.

In the context of green chemistry and sustainable synthesis, ethyl 3-(piperidin-3-yl)propanoate hydrochloride has been evaluated for its compatibility with environmentally friendly protocols. Recent studies highlight its potential as a building block for biodegradable polymers and non-toxic catalysts, aligning with global efforts to reduce chemical waste. This aspect resonates with the increasing public and scientific focus on eco-friendly alternatives in industrial processes.

The compound's role in peptide mimetics and bioisosteres further underscores its relevance in modern drug discovery. By mimicking natural peptides, ethyl 3-(piperidin-3-yl)propanoate hydrochloride can enhance the bioavailability and metabolic stability of potential therapeutics. This is particularly significant given the rising interest in personalized medicine and precision therapeutics, which dominate current healthcare discussions.

Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to characterize ethyl 3-(piperidin-3-yl)propanoate hydrochloride. These methods ensure the compound's consistency and compliance with Good Manufacturing Practices (GMP), which are essential for regulatory approval in pharmaceutical applications. The integration of artificial intelligence (AI) in chemical analysis has further streamlined the quality control process, a topic frequently searched by professionals in the field.

In summary, ethyl 3-(piperidin-3-yl)propanoate hydrochloride (CAS No. 1019852-05-1) represents a multifaceted compound with broad applications in pharmaceutical research, sustainable chemistry, and biotechnology. Its structural versatility and compatibility with cutting-edge technologies position it as a key player in addressing some of the most pressing challenges in science and medicine today.